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Compound Name: 2,4-Dimethyldecane

Cat. No.: B1670048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4-Dimethyldecane is a branched-chain alkane with the molecular formula C₁₂H₂₆.[1] As a

saturated hydrocarbon, it is a colorless liquid at room temperature, characterized by its

nonpolar nature, rendering it insoluble in water but soluble in many organic solvents.[1] This

compound, identified by the CAS number 2801-84-5, is primarily utilized in research and

industrial settings, for instance as a solvent or as an intermediate in the synthesis of other

organic compounds.[1] It has also been identified as a volatile organic compound (VOC) and a

product from the degradation of high-density polyethylene (HDPE).[2][3] This guide provides a

comprehensive overview of its chemical and physical properties, detailed experimental

protocols for its synthesis and analysis, and a discussion of its known biological context.

Chemical and Physical Properties
The structural and physicochemical properties of 2,4-Dimethyldecane are summarized below.

Data has been compiled from various chemical databases and calculated using established

methods such as the Joback method.
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Property Value Source(s)

CAS Number 2801-84-5 [4][5]

Molecular Formula C₁₂H₂₆ [1][5]

IUPAC Name 2,4-dimethyldecane [5][6]

SMILES CCCCCCC(C)CC(C)C [1][6][7]

InChI

InChI=1S/C12H26/c1-5-6-7-8-

9-12(4)10-11(2)3/h11-12H,5-

10H2,1-4H3

[1][4][7]

InChIKey
OJAFXEXESSNPMH-

UHFFFAOYSA-N
[4][7]

Molecular Weight 170.33 g/mol [5][6][7]

Physicochemical and Thermodynamic Data
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Property Value Unit Source(s)

Boiling Point (Tb) 473.08 K [7]

Melting Point (Tf) 189.00 ± 3.00 K [7]

Critical Temperature

(Tc)
640.63 K [7]

Critical Pressure (Pc) 1804.63 kPa [7]

Critical Volume (Vc) 0.696 m³/kmol [7]

Enthalpy of

Vaporization (hvap)
41.53 kJ/mol [7]

Enthalpy of Fusion

(hfus)
19.79 kJ/mol [7]

Enthalpy of Formation

(hf)
-301.57 kJ/mol [7]

Gibbs Free Energy of

Formation (gf)
45.28 kJ/mol [7]

Octanol/Water

Partition Coeff. (logp)
4.639 [7]

Water Solubility

(log10ws)
-4.36 [7]

McGowan's

Characteristic Volume
179.940 ml/mol [7]

Experimental Protocols
Detailed methodologies for the synthesis and analytical characterization of 2,4-
Dimethyldecane are provided below.

Synthesis Protocol: Alcohol-Olefin-Paraffin Route
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2,4-Dimethyldecane can be synthesized in high yield via a classical three-step route involving

a Grignard reaction, acid-catalyzed dehydration, and subsequent hydrogenation of the resulting

alkene mixture.[1]

Step 1: Grignard Reaction to form 2,4-Dimethyl-2-decanol

Prepare a Grignard reagent from 1-bromohexane and magnesium turnings in anhydrous

diethyl ether.

To this solution of hexylmagnesium bromide (0.5 mol in 250 mL of 2M ether solution), add a

solution of 4-methyl-2-pentanone (0.5 mol) dropwise in 50 mL of anhydrous ether at room

temperature.

Stir the reaction mixture for 5 hours after the addition is complete.

Carefully pour the reaction mixture into a saturated aqueous solution of ammonium chloride

(NH₄Cl) to quench the reaction.

Extract the aqueous layer with diethyl ether (2 x 50 mL).

Combine the organic layers and dry over anhydrous sodium sulfate.

Remove the ether under vacuum to yield the crude alcohol, 2,4-dimethyl-2-decanol.

Step 2: Dehydration to Alkenes

Dissolve the crude alcohol (e.g., 70 g, 0.38 mol) in toluene (300 mL).

Add a catalytic amount of p-toluenesulfonic acid (PTSA, ~0.5 g).

Reflux the mixture overnight using a Dean-Stark apparatus to remove the water formed

during the reaction.

After cooling, add ethyl acetate and wash the organic layer with water.

Dry the organic layer over anhydrous sodium sulfate and concentrate by rotary evaporation

to obtain a mixture of alkene isomers.
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Step 3: Hydrogenation to 2,4-Dimethyldecane

Dissolve the alkene mixture in ethanol.

Add 5% Palladium on Carbon (Pd/C) as the catalyst.

Hydrogenate the mixture in a Parr apparatus under a hydrogen atmosphere (40 psi) at room

temperature for 5 hours.

Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

Remove the solvent under vacuum.

Purify the resulting crude product by distillation to afford 2,4-Dimethyldecane as a colorless

liquid (Yield: 95%).[1]

Step 1: Grignard Reaction Step 2: Dehydration Step 3: Hydrogenation

4-Methyl-2-pentanone +
Hexylmagnesium Chloride Stir 5h in Ether Quench with NH4Cl(aq) Extract with Ether Dry & Concentrate Crude 2,4-Dimethyl-2-decanol Reflux with PTSA

in Toluene (Dean-Stark)
Input

Wash, Dry, Concentrate Alkene Mixture Hydrogenate with H2, Pd/C
in Ethanol (40 psi)

Input
Filter Catalyst Distill Pure 2,4-Dimethyldecane

Click to download full resolution via product page

Caption: Synthesis workflow for 2,4-Dimethyldecane.

Analytical Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is the standard method for the identification and quantification of volatile hydrocarbons

like 2,4-Dimethyldecane.

Sample Preparation: Dilute the sample of 2,4-Dimethyldecane in a volatile solvent such as

hexane or dichloromethane to a concentration of approximately 10-100 µg/mL.

Instrumentation: Use a gas chromatograph equipped with a mass selective detector (MSD).
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GC Column: A non-polar capillary column, such as a HP-5MS (30 m x 0.25 mm i.d., 0.25

µm film thickness), is suitable.

Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

GC Method:

Injector Temperature: 250 °C.

Injection Mode: Splitless or split (e.g., 50:1 split ratio).

Injection Volume: 1 µL.

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: Increase at 10 °C/min to 250 °C.

Final hold: Hold at 250 °C for 5 minutes.

MS Method:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Scan Range: 40-300 m/z.

Data Analysis: Identify 2,4-Dimethyldecane by its retention time and by comparing its mass

spectrum to a reference library (e.g., NIST). The Kovats retention index is reported as 1115

(standard non-polar column).[5][8]
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Sample Preparation

GC-MS Analysis

Data Processing

2,4-Dimethyldecane Sample

Dilute in Hexane
(10-100 µg/mL)

Inject 1 µL into GC

Analyze

Separate on HP-5MS Column
(Temp. Program)

Electron Ionization (70 eV)

Detect Ions (m/z 40-300)

Generate Chromatogram
(Retention Time) Generate Mass Spectrum

Identify via Library Match
& Retention Index

Click to download full resolution via product page

Caption: General workflow for GC-MS analysis.
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Analytical Protocol: Nuclear Magnetic Resonance (NMR)
Spectroscopy
NMR spectroscopy is used for the structural elucidation of 2,4-Dimethyldecane, confirming the

connectivity of its carbon skeleton.

Sample Preparation: Dissolve approximately 5-10 mg of purified 2,4-Dimethyldecane in

~0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a 5 mm NMR tube.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended

for better signal dispersion.

¹H NMR Acquisition:

Experiment: Standard 1D proton experiment.

Parameters: Acquire spectra at room temperature with a 90° pulse, a relaxation delay of 1-

2 seconds, and 16-32 scans.

Expected Signals: Protons in alkanes resonate in the upfield region (δ 0.5-2.0 ppm).

Signals for methyl (CH₃), methylene (CH₂), and methine (CH) groups will show complex

splitting due to extensive spin-spin coupling.

¹³C NMR Acquisition:

Experiment: Proton-decoupled 1D carbon experiment (e.g., DEPT-135 can be used to

differentiate CH₃/CH from CH₂ groups).

Parameters: Acquire with a sufficient number of scans for good signal-to-noise ratio.

Expected Signals: Alkane carbons typically resonate between δ 10-60 ppm.

2D NMR Acquisition (for full assignment):

COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks and identify

adjacent protons.
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HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton signal with

its directly attached carbon atom.

Data Analysis: Process the spectra using appropriate software (e.g., MestReNova, TopSpin).

Assign signals based on chemical shifts, multiplicities, and correlations observed in 2D

spectra.
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Sample Preparation
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Caption: Workflow for NMR structural analysis.
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Biological Activity and Drug Development Context
As a simple saturated hydrocarbon, 2,4-Dimethyldecane is not generally expected to exhibit

high biological potency. A review of the scientific literature reveals a significant lack of studies

on its specific biological activities. There are no published reports detailing its antimicrobial,

anti-inflammatory, or cytotoxic effects, nor is it implicated in any specific biological signaling

pathways.

The compound is sold by chemical suppliers for "Research Use Only" and is not intended for

human or veterinary use.[9] There is no evidence to suggest that 2,4-Dimethyldecane is

currently a subject of interest in any drug development programs.

However, studies on structurally related alkanes may provide context for potential areas of

future investigation:

Antimicrobial/Anti-inflammatory Activity: Some studies have investigated the biological

properties of other branched alkanes. For example, 2,4-dimethylhexane (a shorter C₈

analogue) was identified as a component of a plant extract with antimicrobial and anti-

inflammatory properties.[10] Similarly, undecane (a C₁₁ linear alkane) has been shown to

possess anti-allergic and anti-inflammatory effects in mast cells and keratinocytes.[11] It is

important to note that these activities cannot be directly attributed to 2,4-Dimethyldecane
without specific experimental validation.

Safety and Handling
2,4-Dimethyldecane should be handled with the standard precautions for flammable

hydrocarbon liquids.

Hazards: It is a flammable liquid and vapor. Inhalation of high concentrations of vapor may

cause dizziness or narcosis. Aspiration may be fatal if swallowed and enters airways.

Repeated exposure may cause skin dryness or cracking.[12]

Handling: Keep away from heat, sparks, open flames, and hot surfaces.[12][13] Use in a

well-ventilated area. Wear appropriate personal protective equipment (PPE), including

protective gloves and eye/face protection.[12]
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place

designated as a flammables area.[13]

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations for hazardous waste.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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